![molecular formula C9H11NO4S B2904995 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide CAS No. 874842-53-2](/img/structure/B2904995.png)
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-Dihydro-2H-1,5-benzodioxepin is a chemical compound with the molecular formula C9H10O2 . It has a molecular weight of 150.18 . It is typically stored in a dry room at normal temperature .
Molecular Structure Analysis
The InChI code for 3,4-dihydro-2H-1,5-benzodioxepine is 1S/C9H10O2/c1-2-5-9-8(4-1)10-6-3-7-11-9/h1-2,4-5H,3,6-7H2 . This can be used to generate a 3D structure of the molecule.Physical And Chemical Properties Analysis
3,4-Dihydro-2H-1,5-benzodioxepin is a solid or liquid at room temperature .Scientific Research Applications
Fungicide
The compound has been used in the design and synthesis of strobilurins, which are potent fungicide candidates . These compounds have shown substantial and broad-spectrum antifungal activities against various phytopathogenic fungi .
Structural Studies
The crystal structure of the compound has been determined using X-ray diffraction methods . This provides valuable information about the compound’s molecular structure and its intermolecular interactions .
Catalyst in Organic Synthesis
The compound has been used as a highly efficient and homogeneous catalyst for the synthesis of 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives .
Antifungal Activity
The compound has shown a broad range of biological activities, including antifungal activity . This makes it a potential candidate for the development of new antifungal agents .
Antibacterial Activity
In addition to its antifungal properties, the compound has also demonstrated antibacterial activity . This suggests potential applications in the treatment of bacterial infections .
Anti-HIV Activity
The compound has shown anti-HIV activity , indicating its potential use in the development of new treatments for HIV .
Anticancer Activity
The compound has demonstrated anticancer activity , suggesting its potential use in cancer therapy .
Anti-inflammatory Activity
The compound has shown anti-inflammatory activity , which could make it a candidate for the development of new anti-inflammatory drugs .
Safety and Hazards
properties
IUPAC Name |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c10-15(11,12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2,(H2,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWLFDTPZYMAIJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)S(=O)(=O)N)OC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.